Cas no 256390-71-3 (L-Norvaline, N-[(1,1-dimethylethoxy)carbonyl]-5-[(methylsulfonyl)oxy]-, phenylmethyl ester)

• Product Name: L-Norvaline, N-[(1,1-dimethylethoxy)carbonyl]-5-[(methylsulfonyl)oxy]-, phenylmethyl ester
• CAS No: 256390-71-3
• MF: C₁₈H₂₇NO₇S
• MW: 401.474484682083
• CID: 4507383
• PubChem ID: 100942107
• Update Time: 2025-10-30

L-Norvaline, N-[(1,1-dimethylethoxy)carbonyl]-5-[(methylsulfonyl)oxy]-, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

• L-Norvaline, N-[(1,1-dimethylethoxy)carbonyl]-5-[(methylsulfonyl)oxy]-, phenylmethyl ester
• 256390-71-3
• (S)-Benzyl 2-((tert-butoxycarbonyl)amino)-5-((methylsulfonyl)oxy)pentanoate
• DTXSID101124741
• N-[(1,1-Dimethylethoxy)carbonyl]-5-[(methylsulfonyl)oxy]-L-norvaline phenylmethyl ester
• (S)-Benzyl2-((tert-butoxycarbonyl)amino)-5-((methylsulfonyl)oxy)pentanoate

• Inchi： 1S/C18H27NO7S/c1-18(2,3)26-17(21)19-15(11-8-12-25-27(4,22)23)16(20)24-13-14-9-6-5-7-10-14/h5-7,9-10,15H,8,11-13H2,1-4H3,(H,19,21)/t15-/m0/s1
• InChI Key： SIMHFLLTELFMJV-HNNXBMFYSA-N
• SMILES： C(OCC1=CC=CC=C1)(=O)[C@H](CCCOS(C)(=O)=O)NC(OC(C)(C)C)=O

Computed Properties

• Exact Mass: 401.15082337Da
• Monoisotopic Mass: 401.15082337Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 12
• Complexity: 571
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 116Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on L-Norvaline, N-[(1,1-dimethylethoxy)carbonyl]-5-[(methylsulfonyl)oxy]-, phenylmethyl ester

Professional Introduction to L-Norvaline, N-[(1,1-dimethylethoxy)carbonyl]-5-[(methylsulfonyl)oxy]-, phenylmethyl ester (CAS No. 256390-71-3)

L-Norvaline, N-[(1,1-dimethylethoxy)carbonyl]-5-[(methylsulfonyl)oxy]-, phenylmethyl ester, is a sophisticated compound with significant implications in the field of pharmaceutical research and development. This compound, identified by the CAS number 256390-71-3, has garnered attention due to its unique structural features and potential applications in medicinal chemistry. The presence of multiple functional groups, including the N-(1,1-dimethylethoxy)carbonyl moiety and the 5-[(methylsulfonyl)oxy] group, makes it a versatile candidate for further investigation.

The< strong>L-Norvaline derivative is particularly intriguing because it combines a phenylmethyl ester moiety with other functional groups that can influence its biological activity. This compound belongs to a class of molecules that are often explored for their potential in modulating enzyme activity and cellular processes. The< strong>N-(1,1-dimethylethoxy)carbonyl group, also known as Boc protection in peptide chemistry, suggests that this compound might be used in the synthesis of more complex molecules or as an intermediate in drug development processes.

In recent years, there has been growing interest in compounds that can interact with biological targets in novel ways. The< strong>5-[(methylsulfonyl)oxy] group is a particularly interesting feature, as it can influence the electronic properties of the molecule and potentially enhance its binding affinity to biological targets. This group is also found in other bioactive compounds that have shown promise in preclinical studies.

The phenylmethyl ester moiety is another key feature of this compound. Phenylmethyl esters are commonly used in pharmaceutical chemistry due to their stability and ease of modification. They can serve as leaving groups in various chemical reactions or as anchors for further functionalization. The combination of these features makes L-Norvaline, N-[(1,1-dimethylethoxy)carbonyl]-5-[(methylsulfonyl)oxy]-, phenylmethyl ester a valuable tool for researchers exploring new therapeutic agents.

Recent studies have highlighted the importance of understanding the structural-activity relationships (SAR) of compounds like L-Norvaline. By systematically modifying different parts of the molecule and observing changes in biological activity, researchers can gain insights into how these compounds interact with their targets. This information is crucial for designing more effective drugs with improved pharmacokinetic properties.

The< strong>L-Norvaline derivative has been studied in the context of potential applications in central nervous system (CNS) disorders. Some preliminary research suggests that compounds with similar structural features might have neuroprotective or anti-inflammatory properties. While more extensive studies are needed to confirm these findings, they highlight the potential of this class of molecules for treating neurological conditions.

The< strong>N-(1,1-dimethylethoxy)carbonyl group not only provides stability but also allows for selective deprotection under specific conditions. This feature is particularly useful in multi-step synthetic routes where different functional groups need to be protected or deprotected at different stages. The ability to control these transformations with high precision is essential for efficient drug synthesis.

The< strong>5-[(methylsulfonyl)oxy] group has been associated with enhanced binding affinity in several bioactive molecules. This group can increase the lipophilicity of a compound and improve its ability to cross biological membranes. Additionally, it can participate in hydrogen bonding interactions with polar residues on biological targets, leading to stronger binding and increased potency.

The phenylmethyl ester moiety also contributes to the overall solubility and bioavailability of the compound. By carefully selecting substituents on the phenyl ring and adjusting other parts of the molecule, researchers can optimize these properties for better pharmacokinetic profiles. This is particularly important for developing drugs that can be administered orally or through other non-invasive routes.

In conclusion, L-Norvaline, N-[(1,1-dimethylethoxy)carbonyl]-5-[(methylsulfonyl)oxy]-, phenylmethyl ester (CAS No. 256390-71-3) is a promising compound with multiple functional groups that make it suitable for various applications in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive candidate for further investigation into new therapeutic agents.